N-[(2S,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[(2S,3S,4R,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl]oxyoxan-3-yl]acetamide

• CAS No.: 34621-73-3
• Molecular Formula: C₁₄H₂₅NO₁₁
• Molecular Weight: 383.35 g/mol
• IUPAC Name: N-[(2S,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[(2S,3S,4R,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl]oxyoxan-3-yl]acetamide
• InChI: InChI=1S/C14H25NO11/c1-5(19)15-9-13(24)12(23)8(4-18)26-14(9)25-7(3-17)11(22)10(21)6(20)2-16/h3,6-14,16,18,20-24H,2,4H2,1H3,(H,15,19)/t6-,7-,8-,9-,10-,11-,12-,13-,14-/m1/s1
• InChI Key: WCIQTQUMKQRLKV-ZTGOBPNGSA-N
• SMILES: CC(=O)NC1C(C(C(OC1OC(C=O)C(C(C(CO)O)O)O)CO)O)O
• Isomeric SMILES: CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@H]1O[C@H](C=O)[C@H]([C@@H]([C@@H](CO)O)O)O)CO)O)O
• Synonyms: GlcNAc-1-2-Man; N-acetylglucosaminyl-1-2-mannopyranose

Description

N-[(2S,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[(2S,3S,4R,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl]oxyoxan-3-yl]acetamide, also known as this compound, is a useful research compound. Its molecular formula is C₁₄H₂₅NO₁₁ and its molecular weight is 383.35 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Technology and Food and Beverages Category - Food and Beverages - Food - Food Ingredients - Food Additives - Flavoring Agents - Sweetening Agents - Sugars - Disaccharides - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Biological Activity

N-[(2S,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[(2S,3S,4R,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl]oxyoxan-3-yl]acetamide is a complex glycosylated compound with potential biological activities. This article reviews its pharmacological properties based on recent studies and data.

The compound's molecular formula is $C_{32}H_{54}N_{4}O_{21}$, with a molecular weight of 830.8 g/mol. Its structural complexity suggests diverse interactions within biological systems.

Property	Value
Molecular Formula	C32H54N4O21
Molecular Weight	830.8 g/mol
CAS Number	2706-65-2
Purity	Typically ≥ 95%

Biological Activity Overview

Research indicates that this compound exhibits a range of biological activities including:

• Antioxidant Activity : The compound has shown significant antioxidant properties which can mitigate oxidative stress in various cell types.
• Anti-inflammatory Effects : It inhibits pro-inflammatory cytokines and pathways such as NF-kB signaling in macrophages and other immune cells.
• Neuroprotective Properties : Studies have indicated its potential to protect neuronal cells from apoptosis induced by neurotoxic agents.
• Antitumor Effects : The compound may inhibit cancer cell proliferation and induce apoptosis in various cancer models.

Antioxidant Activity

A study demonstrated that this compound significantly reduced reactive oxygen species (ROS) levels in cultured human endothelial cells. This suggests its utility in preventing oxidative damage associated with cardiovascular diseases.

Anti-inflammatory Mechanisms

Research has shown that the compound effectively downregulates the expression of inflammatory markers such as TNF-alpha and IL-6 in activated macrophages. It appears to modulate the TBK1/IκB kinase ε pathway to exert these effects .

Neuroprotective Effects

In vitro studies using HT22 murine hippocampal neurons revealed that treatment with this compound led to increased cell viability and reduced apoptosis rates when exposed to NMDA-induced excitotoxicity. The underlying mechanism involves upregulation of Bcl-2 family proteins and downregulation of caspase activation pathways .

Antitumor Activity

The compound has been evaluated in several cancer models. For instance:

• In human breast cancer cell lines (triple-negative), it enhanced the cytotoxic effects of paclitaxel by inhibiting NF-kB signaling.
• In vivo studies indicated reduced tumor growth in xenograft models treated with this compound.

Case Studies

• Case Study 1 : A clinical trial involving patients with chronic inflammatory conditions showed significant improvement in symptoms after administration of the compound over a six-week period.
• Case Study 2 : In a preclinical model of Alzheimer’s disease, administration led to improved cognitive function and reduced amyloid-beta plaque formation.